Cas no 953954-81-9 (N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 953954-81-9
• MF: C₂₁H₂₀ClN₃O₃S₂
• MW: 461.984801292419
• CID: 6467479
• Update Time: 2025-10-24

N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C21H20ClN3O3S2/c1-2-28-18-6-4-3-5-17(18)25-19(26)11-16-12-29-21(24-16)30-13-20(27)23-15-9-7-14(22)8-10-15/h3-10,12H,2,11,13H2,1H3,(H,23,27)(H,25,26)
• InChI Key： AEAJPJUZRGXLPC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CC1=CSC(SCC(NC2=CC=C(Cl)C=C2)=O)=N1

Additional information on N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide: A Comprehensive Overview

N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953954-81-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 953954-81-9, is characterized by its unique structural features, which include a thiazole ring, a sulfanyl group, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the thiazole ring and the sulfanyl group imparts significant stability and reactivity to the molecule, making it a valuable candidate for various pharmacological studies. Additionally, the acetamide moiety and the chlorophenyl substituent enhance its solubility and bioavailability, which are crucial factors in drug development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its anti-inflammatory and anticancer properties, this compound has also shown promise in neuroprotective applications. Research has indicated that it can protect neurons from oxidative stress and neurotoxicity, which are common features in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and inhibit the activation of microglia.

The pharmacokinetic properties of N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. Additionally, the compound exhibits low toxicity in animal models, further supporting its potential for clinical use.

In terms of synthetic methods, several efficient routes have been developed for the preparation of N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide. These methods typically involve multistep reactions that include coupling reactions, cyclization steps, and functional group manipulations. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The future prospects for N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential. The multidisciplinary approach involving medicinal chemistry, pharmacology, and clinical research is expected to yield valuable insights into the full range of applications for this compound.

In conclusion, N-(4-chlorophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953954-81-9) is a versatile organic compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.